Cas no 1803480-81-0 (6-Amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803480-81-0
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4911139
• Update Time: 2025-06-09

6-Amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-5(3-12)14-7(13)2-6(4)15-8(9,10)11/h2H,1H3,(H2,13,14)
• InChI Key： YLHWRYFVGCTYBM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N)N=C(C#N)C=1C)(F)F

Computed Properties

• Exact Mass: 217.04629631 g/mol
• Monoisotopic Mass: 217.04629631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9
• Molecular Weight: 217.15

Additional information on 6-Amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine

Introduction to 6-Amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803480-81-0)

6-Amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine, identified by its CAS number 1803480-81-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine, including its amino, cyano, methyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential pharmacological effects.

The synthesis and characterization of 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine have been the focus of several recent studies, reflecting its importance as a building block in the design of novel therapeutic agents. The presence of the trifluoromethoxy group, in particular, is a key feature that enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyridine derivatives as potential candidates for treating various diseases, including cancer, inflammation, and infectious disorders. The 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine structure has been investigated for its ability to interact with biological targets such as kinases and transcription factors. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression, making it a promising lead for further development.

The cyano group in 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine also plays a crucial role in its reactivity and potential biological activity. Cyano-substituted pyridines are known to participate in various biochemical pathways and can serve as intermediates in the synthesis of more complex molecules. The combination of these functional groups makes 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine a versatile scaffold for medicinal chemists.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine with high accuracy. These computational studies have helped to identify key interactions between the compound and its potential targets, providing valuable insights for the optimization of its pharmacological profile. Additionally, virtual screening techniques have been employed to identify novel derivatives of this compound with enhanced biological activity.

The development of new synthetic methodologies has also contributed to the increasing interest in 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine. Efficient synthetic routes allow for the scalable production of this compound, facilitating its use in both academic research and industrial applications. One particularly promising approach involves a multi-step synthesis that leverages catalytic processes to improve yield and purity.

In conclusion, 6-amino-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803480-81-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for the development of new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a key focus in medicinal chemistry and drug discovery efforts.